Cas no 170277-31-3 (Infliximab)

• Product Name: Infliximab
• CAS No: 170277-31-3
• CID: 161388
• Update Time: 2025-05-25

Infliximab Chemical and Physical Properties

Names and Identifiers

• Immunoglobulin G,anti-(human tumor necrosis factor) (human-mouse monoclonal cA2 heavy chain),disulfide with human-mouse monoclonal cA2 light chain, dimer
• Immunoglobulin G,anti-(human tumor necrosis factor) (human-mouse monoclonal cA2 heavy chain),d...
• Immunoglobulin G,anti-(human tumor necrosis factor) (human-mouse monoclonal cA2 heavy chain),disulfide with human-mouse monoc
• INFLIXIMAB
• Avakine
• CT-P 13
• Remicade
• Unii-B72hh48flu
• Infliximab

Infliximab Security Information

• Storage Condition：−20°C

Additional information on Infliximab

Infliximab and CAS No. 170277-31-3: A Comprehensive Overview in Modern Immunotherapy

In the realm of modern immunotherapy, Infliximab stands as a cornerstone biologic agent, renowned for its transformative impact on treating a myriad of autoimmune and inflammatory conditions. With a chemical structure meticulously crafted, this monoclonal antibody has redefined therapeutic approaches, particularly in the management of severe diseases where traditional treatments often fall short. The compound is identified by the CAS No. 170277-31-3, a unique numerical identifier that distinguishes it within the vast landscape of chemical substances.

The development of Infliximab was driven by a deep understanding of the intricate mechanisms of the immune system, particularly focusing on tumor necrosis factor-alpha (TNF-α). TNF-α is a cytokine that plays a pivotal role in inflammation, and its overexpression is often associated with chronic inflammatory diseases. By binding to TNF-α with high affinity, Infliximab effectively neutralizes its biological activity, thereby modulating the inflammatory response. This mechanism has been instrumental in its efficacy across various clinical settings.

Recent advancements in biotechnology have further enhanced our understanding of Infliximab's pharmacological profile. Studies have delved into its pharmacokinetics and pharmacodynamics, revealing insights that could improve dosing regimens and patient outcomes. For instance, research has highlighted the importance of maintaining consistent drug levels in the bloodstream to ensure maximal therapeutic effect. This has led to the exploration of extended dosing intervals in certain patient populations, potentially reducing administration frequency while maintaining efficacy.

The clinical applications of Infliximab are vast and well-documented. It has become a first-line treatment for conditions such as rheumatoid arthritis (RA), Crohn's disease, and psoriasis. In RA, Infliximab has demonstrated remarkable success in reducing symptoms, improving functional capacity, and even halting disease progression in some cases. Similarly, in Crohn's disease, it has been instrumental in inducing and maintaining remission, significantly improving quality of life for patients who previously had limited treatment options.

Moreover, Infliximab's role in oncology has gained considerable attention. While primarily known for its anti-inflammatory properties, recent studies have explored its potential in cancer immunotherapy. By modulating the tumor microenvironment and enhancing anti-tumor immune responses, Infliximab has shown promise in combination therapies targeting various malignancies. This emerging field continues to evolve, with ongoing research aiming to harness its full potential in oncological applications.

The manufacturing process of Infliximab, identified by CAS No. 170277-31-3, is another area where innovation has played a crucial role. Biopharmaceutical companies have refined purification techniques and large-scale production methods to ensure high purity and consistency. These advancements have not only improved the quality of the drug but also made it more accessible to patients worldwide. Continuous improvements in manufacturing processes are essential to meet growing demand and regulatory standards.

Regulatory considerations are paramount when discussing Infliximab. Regulatory agencies such as the FDA and EMA have stringent guidelines to ensure safety and efficacy before approval. Post-marketing surveillance further monitors adverse effects and long-term outcomes, allowing for dynamic adjustments in therapeutic guidelines. The regulatory landscape is continually evolving, reflecting the rapid advancements in biologic therapies like Infliximab.

Economic implications also play a significant role in the broader context of Infliximab's use. The high cost of biologic agents can pose challenges for healthcare systems globally. However, value-based pricing models are being explored to align costs with clinical benefits, ensuring that patients can access life-changing treatments without undue financial burden. These discussions underscore the complex interplay between innovation, accessibility, and affordability in modern medicine.

Future directions for research on Infliximab are promising and multifaceted. Ongoing studies aim to identify new indications for use beyond current approved conditions. Additionally, efforts are underway to develop next-generation biologics with improved properties such as longer half-life or enhanced target specificity. These innovations could further expand the therapeutic potential of agents like Infliximab, benefiting even more patients worldwide.

The impact of Infliximab, identified by its unique identifier CAS No. 170277-31-3, extends beyond clinical efficacy; it represents a paradigm shift in how we approach chronic inflammatory and autoimmune diseases. By understanding its mechanisms at a molecular level and continuously refining therapeutic strategies, we can harness its full potential to improve patient outcomes globally.